Cas no 1004194-41-5 (1-(2-chloro-4-fluorophenyl)methyl-3-isothiocyanato-1H-pyrazole)

• Product Name: 1-(2-chloro-4-fluorophenyl)methyl-3-isothiocyanato-1H-pyrazole
• CAS No: 1004194-41-5
• MF: C₁₁H₇ClFN₃S
• MW: 267.709782838821
• MDL: MFCD04968679
• CID: 2857095
• PubChem ID: 7017361
• Update Time: 2025-04-21

1-(2-chloro-4-fluorophenyl)methyl-3-isothiocyanato-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• AKOS B017638
• ART-CHEM-BB B017638
• 1-(2-CHLORO-4-FLUORO-BENZYL)-3-ISOTHIOCYANATO-1H-PYRAZOLE
• 1-(2-chloro-4-fluorophenyl)methyl-3-isothiocyanato-1H-pyrazole
• 1004194-41-5
• DTXSID101171180
• 1-[(2-chloro-4-fluoro-phenyl)methyl]-3-isothiocyanato-pyrazole
• AKOS000307027
• BBL039852
• CS-0269287
• 1-[(2-chloro-4-fluorophenyl)methyl]-3-isothiocyanatopyrazole
• 1-[(2-Chloro-4-fluorophenyl)methyl]-3-isothiocyanato-1H-pyrazole
• STK349436
• EN300-229216

• MDL： MFCD04968679
• Inchi： 1S/C11H7ClFN3S/c12-10-5-9(13)2-1-8(10)6-16-4-3-11(15-16)14-7-17/h1-5H,6H2
• InChI Key： UOEUTIVZIHCVQJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1C=CC(N=C=S)=N1)F

Computed Properties

• Exact Mass: 267.0033243Da
• Monoisotopic Mass: 267.0033243Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 62.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes